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Compound of Interest

Compound Name: 2-Bromocyclohexane-1,3-dione

Cat. No.: B042612

Technical Support Center: 2-Bromocyclohexane-
1,3-dione

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and use of 2-Bromocyclohexane-1,3-dione. It includes

troubleshooting advice and frequently asked questions to ensure safety and success in your
experiments.

Physical and Chemical Properties

A summary of the key quantitative data for 2-Bromocyclohexane-1,3-dione is provided in the
table below for easy reference.
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Property Value Source
Molecular Formula C6H7Bro2 [1112][3]
Molecular Weight 191.02 g/mol [1][3]
Melting Point 159-161 °C [11[2]
Boiling Point 272.6 £ 40.0 °C (Predicted) [1112]
Density 1.678 + 0.06 g/cm3 (Predicted) [1][2]
pKa 3.46 £ 0.25 (Predicted) [2]
LogP 1.072 [1][2]
Topological Polar Surface Area  34.14 A2 [2][4]

Frequently Asked Questions (FAQs)
Safety and Handling

Q1: What are the primary hazards associated with 2-Bromocyclohexane-1,3-dione?

Al: 2-Bromocyclohexane-1,3-dione is classified as an irritant.[2] According to the Globally
Harmonized System (GHS), it has the following hazard statements:

H302: Harmful if swallowed.[3][5]

H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][5]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information.

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
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A2: To ensure your safety, the following PPE is mandatory when handling 2-
Bromocyclohexane-1,3-dione:

o Eye Protection: Chemical safety goggles or a face shield.[6]

e Hand Protection: Chemically resistant gloves (e.g., nitrile).

o Body Protection: A lab coat is required.

o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhaling dust or vapors.[7][8]

Q3: How should I properly store 2-Bromocyclohexane-1,3-dione?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[6]
[7][9] Keep it away from strong oxidizing agents and strong bases.[6][9]

Q4: What should | do in case of accidental exposure?

A4: Follow these first-aid measures in case of exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[7] If irritation persists, seek medical attention.

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek medical attention.[8]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse their mouth with water and seek immediate medical attention.[7][8]

Q5: How do I handle a spill of 2-Bromocyclohexane-1,3-dione?

A5: For a small spill, you should:

e Ensure the area is well-ventilated and wear appropriate PPE.
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o Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[6]
e Collect the absorbed material into a suitable, closed container for disposal.[6][7]

o Clean the spill area thoroughly. Avoid allowing the product to enter drains.[7][8]

Experimental Troubleshooting

Q1: My reaction with 2-Bromocyclohexane-1,3-dione is not proceeding as expected. What
are some common issues?

Al: Several factors could be affecting your reaction:

Reagent Purity: Ensure the purity of your 2-Bromocyclohexane-1,3-dione and other
reagents. Impurities can interfere with the reaction.

e Solvent Choice: The choice of solvent can significantly impact the reaction. Ensure you are
using a dry, appropriate solvent.

o Reaction Conditions: Verify that the temperature, pressure, and stirring are optimal for the
specific reaction.

o Atmosphere: Some reactions involving this compound may be sensitive to air or moisture.
Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q2: The compound appears to be degrading during my experiment. How can | prevent this?

A2: 2-Bromocyclohexane-1,3-dione may be sensitive to heat, light, and incompatible
materials.

o Temperature Control: Avoid excessive heating unless specified in a protocol.

o Light Sensitivity: Protect the reaction mixture from light if the compound or other reagents
are light-sensitive.

¢ Incompatible Materials: Be aware of incompatibilities with strong oxidizing agents and strong
bases.[6][9]
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Experimental Protocols

General Protocol for a Nucleophilic Substitution
Reaction

This is a generalized protocol and should be adapted based on the specific requirements of
your experiment.

e Preparation:

o Set up a clean, dry reaction vessel equipped with a magnetic stirrer and a reflux
condenser under an inert atmosphere if necessary.

o Ensure all glassware is oven-dried to remove any moisture.
» Reagent Addition:

o Dissolve 2-Bromocyclohexane-1,3-dione in an appropriate anhydrous solvent in the
reaction vessel.

o Slowly add the nucleophile to the solution at the desired temperature. The reaction may be
exothermic, so cooling might be necessary.

e Reaction Monitoring:

o Monitor the progress of the reaction using a suitable analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up:

o Once the reaction is complete, quench the reaction mixture appropriately (e.g., by adding
water or a saturated aqueous solution).

o Perform an extraction to isolate the product.

o Wash the organic layer with brine, then dry it over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate).
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 Purification:
o Filter off the drying agent and concentrate the organic layer under reduced pressure.

o Purify the crude product using a suitable technique, such as column chromatography or

recrystallization.
e Characterization:

o Characterize the final product using techniques like NMR, IR, and mass spectrometry to
confirm its identity and purity.

Visual Diagrams

1. Preparation
(Clean, dry glassware under inert atmosphere)

:

2. Reagent Addition
(Dissolve 2-Bromocyclohexane-1,3-dione, add nucleophile)

'

3. Reaction Monitoring
(TLC, GC, etc.)

'

4. Work-up
(Quench, extract, wash, dry)

:

5. Purification
(Column chromatography, recrystallization)

:

6. Characterization
(NMR, IR, MS)
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Click to download full resolution via product page

Caption: General experimental workflow for a reaction involving 2-Bromocyclohexane-1,3-

dione.
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l ! !

Investigate Potential Side Reactions or Degradation

Adjust Protocol and Repeat

Click to download full resolution via product page

Caption: Troubleshooting decision tree for experiments with 2-Bromocyclohexane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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